1,2-Dimethyl-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine;dihydrochloride

• IUPAC Name: 1,2-dimethyl-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine;dihydrochloride
• InChI: InChI=1S/C8H13N3.2ClH/c1-6-10-7-5-9-4-3-8(7)11(6)2;;/h9H,3-5H2,1-2H3;2*1H
• InChI Key: BDMJMMYDCQYXJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C)CCNC2.Cl.Cl
• Molecular Formula: C8H15Cl2N3
• Molecular Weight: 224.13 g/mol

Description

1,2-Dimethyl-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine;dihydrochloride is a chemical compound that has been studied for its potential use in the development of novel anti-infective compounds. It has been identified as a potential inhibitor of Porphyromonas gingivalis Glutaminyl Cyclase, a key enzyme in the pathogenesis of periodontitis.

Synthesis Analysis

The synthesis of 1,2-Dimethyl-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine;dihydrochloride involves the reaction of histamine dihydrochloride and paraformaldehyde dissolved in water. The compounds were eluted using a specific solvent system.

Molecular Structure Analysis

The molecular structure of 1,2-Dimethyl-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine;dihydrochloride has been determined by X-ray structure analysis, PMR spectroscopy, and calculations using the MM2 program.

Scientific Research Applications

Periodontitis Treatment

• Role of EN300-1722790 : Researchers have explored EN300-1722790 as a potential treatment for periodontitis. .
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Anti-Nausea and Vomiting Agent

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Molecular Structure Determination

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Chemical Sourcing

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Future Directions

The future directions for research on 1,2-Dimethyl-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine;dihydrochloride could include further exploration of its potential as an inhibitor of Porphyromonas gingivalis Glutaminyl Cyclase. This could lead to the development of novel anti-infective compounds for the treatment of periodontitis.

Mechanism of Action

Target of Action

The primary target of 1,2-Dimethyl-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine;dihydrochloride, also known as EN300-1722790, is Porphyromonas gingivalis Glutaminyl Cyclase (PgQC) . This enzyme plays a crucial role in the pathogenesis of periodontitis, a severe oral disease .

Mode of Action

EN300-1722790 acts as an inhibitor of PgQC . It interacts with the enzyme, preventing it from performing its normal function. This interaction and the resulting changes help in the management of periodontitis .

Biochemical Pathways

The inhibition of PgQC by EN300-1722790 affects the biochemical pathways associated with the pathogenesis of periodontitis

Result of Action

The inhibition of PgQC by EN300-1722790 results in the management of periodontitis . The molecular and cellular effects of this action are subject to ongoing research.